Cas no 32306-31-3 (Phosphoric acid,dimethyl 5-methyl-3-isoxazolyl ester)

• Product Name: Phosphoric acid,dimethyl 5-methyl-3-isoxazolyl ester
• CAS No: 32306-31-3
• MF: C₆H₁₀NO₅P
• MW: 207.121062755585
• CID: 310204
• PubChem ID: 208505
• Update Time: 2025-04-19

Phosphoric acid,dimethyl 5-methyl-3-isoxazolyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dimethyl 5-methyl-3-isoxazolyl ester
• dimethyl (5-methyl-1,2-oxazol-3-yl) phosphate
• DTXSID90186044
• Dimethyl 5-methyl-3-isoxazolyl phosphate
• 32306-31-3
• Phosphoric acid, dimethyl 5-methyl-3-isoxazolyl ester

• Inchi： 1S/C6H10NO5P/c1-5-4-6(7-11-5)12-13(8,9-2)10-3/h4H,1-3H3
• InChI Key： BZGBLJAGBTWMHB-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1C=C(C)ON=1

Computed Properties

• Exact Mass: 207.0297
• Monoisotopic Mass: 207.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 257.6°Cat760mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.454
• PSA: 70.79
• LogP: 1.76270